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CAS No.: 2909-52-6

Cat. No.: B1266658
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An In-Depth Technical Guide to the Safe Handling of Bromoform-d

For researchers, scientists, and drug development professionals, the use of deuterated

compounds is integral to a wide range of analytical and synthetic applications. Bromoform-d
(CDBr₃), also known as deuterated bromoform or tribromomethane-d, is a valuable solvent and

reagent, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy. However, its utility is

matched by a significant hazard profile that demands a thorough understanding and meticulous

implementation of safety protocols. This guide provides a comprehensive overview of the

safety data for bromoform-d and detailed procedures for its safe handling, storage, and

emergency management, grounded in authoritative sources and practical, field-proven insights.

Hazard Identification and Risk Assessment
Bromoform-d is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with several significant hazards.[1][2][3][4][5] A nuanced

understanding of these classifications is the foundation of a robust safety culture in the

laboratory.
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GHS Hazard Classifications Summary Table

Hazard Class Category Hazard Statement

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Hazardous to the Aquatic

Environment, Chronic Hazard
2

H411: Toxic to aquatic life with

long lasting effects

Flammable Liquid 3
H226: Flammable liquid and

vapor

The causality behind these classifications is rooted in the chemical's reactivity and metabolic

pathways. Upon inhalation or ingestion, bromoform can depress the central nervous system

and cause significant injury to the liver and kidneys.[6][7][8][9] Its defatting action on the skin

leads to irritation, and direct contact with the eyes can cause severe irritation.[1][10] The

flammability, while not extreme, presents a fire risk in the presence of ignition sources.[2][3][4]

Toxicological Profile: Understanding the Health
Risks
The toxicity of bromoform-d is a critical consideration for all handling procedures. The primary

target organs for bromoform toxicity are the liver and kidneys, with the central nervous system

also being affected, particularly in acute exposures.[6][7][8]

Key Toxicological Data
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Metric Value Species Reference

LD50 Oral 933 mg/kg Rat [11]

Acute Toxicity

Estimate (ATE), Oral
1,388 mg/kg [4][10]

Acute Toxicity

Estimate (ATE),

Inhalation (vapour)

3 mg/l [4][10]

Chronic exposure to bromoform has been linked to carcinogenic effects in animal studies, with

the U.S. Environmental Protection Agency (EPA) classifying it as a Group B2, probable human

carcinogen.[6] While the direct carcinogenic risk to humans is not definitively established, a

precautionary approach is warranted.

Physical and Chemical Properties: The "Why"
Behind Handling Precautions
The physical and chemical properties of bromoform-d dictate the necessary precautions for its

safe handling and storage.

Physical and Chemical Properties of Bromoform-d
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Property Value Implication for Handling

Molecular Formula CDBr₃[1] High molecular weight.

Molecular Weight 253.74 g/mol [1][5] Heavier than air.

Appearance
Colorless to pale yellow

liquid[1][12]

Discoloration may indicate

degradation.

Density 2.906 g/mL at 25 °C[1][5]
Spills will be difficult to contain

and will sink in water.

Boiling Point 136.5 °C[1][5]

Relatively low volatility at room

temperature, but vapors can

accumulate.

Melting Point 8 °C[1][13] Can solidify in cool storage.

Vapor Pressure 5 mm Hg at 20 °C[6][12]

Evaporation can lead to

hazardous vapor

concentrations in enclosed

spaces.

Solubility Slightly soluble in water[12]
Will not readily mix with water

for dilution during spills.

Stability
Light sensitive; may be

stabilized with copper[1][5][11]

Requires storage in opaque

containers and away from light.

The high density of bromoform-d means that its vapors are significantly heavier than air and

can accumulate in low-lying areas, creating a risk of explosion and a localized inhalation

hazard.[2][3]

Safe Handling and Storage Protocols
A multi-layered approach to safety, incorporating engineering controls, personal protective

equipment, and stringent work practices, is essential when working with bromoform-d.

Engineering Controls: The First Line of Defense
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Ventilation: All work with bromoform-d must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[2][3][4][14][15]

Local Exhaust: Where a fume hood is not feasible, local exhaust ventilation should be

employed to capture vapors at the source.

Safety Showers and Eyewash Stations: These must be readily accessible in any area where

bromoform-d is handled.

Personal Protective Equipment (PPE): Essential for
Individual Safety

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

there is a significant risk of splashing.[16]

Hand Protection: Wear suitable chemical-resistant gloves. Given that bromoform-d can

attack some plastics and rubbers, gloves should be tested for compatibility.[17] Regularly

inspect gloves for signs of degradation and replace them frequently.

Skin and Body Protection: A lab coat is required. For larger quantities or in situations with a

high risk of splashing, chemical-resistant aprons and sleeves should be worn.[16]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable limits, or during emergency situations, a properly fitted respirator with an

appropriate cartridge for organic vapors is necessary.[14]

Work Practices and Hygiene
Avoid Inhalation, Ingestion, and Contact: Do not breathe vapors. Avoid contact with skin and

eyes.

No Food or Drink: Eating, drinking, and smoking are strictly prohibited in areas where

bromoform-d is used or stored.[2][3]

Hand Washing: Wash hands thoroughly with soap and water after handling bromoform-d,

even if gloves were worn.[2][10]
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Contaminated Clothing: Remove and launder any contaminated clothing before reuse.[3][4]

Storage Requirements
Container: Keep the container tightly closed in a dry, well-ventilated place.[2][3][4][18]

Light Protection: Store in a light-resistant container.[16][18]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[3][4][18] Take precautionary measures against static discharge.[2][3][4]

Incompatible Materials: Store separately from strong bases, oxidizing agents, and metals.

[11][16]

Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate the harm caused by an

accidental release or exposure.

First-Aid Measures
Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[3][14][16]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water.[3][14]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.

Seek immediate medical attention.[3][14]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[3][16]

Spill Response
In the event of a spill, evacuate the area and ensure adequate ventilation.[2][3][4][10] For small

spills, absorb the liquid with a non-combustible absorbent material such as sand or vermiculite,
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and place it in a sealed container for disposal.[2][4][10] For large spills, contact your institution's

environmental health and safety department.

Bromoform-d Spill Response Workflow
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Spill Detected

Assess Spill Size & Location

Small Spill (<100 mL)
Confined to Fume Hood

Small

Large Spill (>100 mL)
or Outside Containment

Large

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Evacuate Immediate Area
Alert Others

Contact Environmental
Health & Safety (EHS)

Contain Spill with
Non-combustible Absorbent

Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

End Response

Click to download full resolution via product page

Caption: Decision workflow for responding to a bromoform-d spill.
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Hierarchy of Controls for Exposure Minimization
To ensure the highest level of safety, a hierarchical approach to risk mitigation should be

adopted.

Hierarchy of Controls for Bromoform-d

Elimination
(Most Effective)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(Fume Hoods, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

(Least Effective)
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Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure to bromoform-d.

Waste Disposal
All bromoform-d waste, including contaminated absorbent materials, must be disposed of as

hazardous waste in accordance with local, state, and federal regulations.[10] Do not dispose of

bromoform-d down the drain.[18]

Conclusion
Bromoform-d is an indispensable tool in modern chemical research and development.

However, its significant toxicological and physical hazards necessitate a comprehensive and

rigorously enforced safety protocol. By understanding the underlying reasons for these

precautions—from the chemical's high density and vapor pressure to its effects on human

health—researchers can create a safer laboratory environment. Adherence to the guidelines

presented in this document, which are based on authoritative safety data, will enable the

continued and safe use of this valuable compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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